γ-Oxo-3-pyridinebutyric Acid
γ-Oxo-3-pyridinebutyric Acid
4-oxo-4-(pyridin-3-yl)butanoic acid is a monocarboxylic acid that is succinic acid in which the hydroxy group of one of the carboxy groups is replaced by a pyridin-3-yl group. A byproduct of tobacco-specific N-nitrosamines generated by cytochrome P-450 which catalyzes methylnitrosaminopyridylbutanone hydroxylation, this nicotine metabolite is commonly found in the urine of smokers. It is a member of pyridines, a monocarboxylic acid and an aromatic ketone. It derives from a 4-oxo-4-(pyridin-3-yl)butanal. It is a conjugate acid of a 4-oxo-4-(pyridin-3-yl)butanoate.
3-Succinoylpyridine, also known as 4-opc4a, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. 3-Succinoylpyridine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 3-Succinoylpyridine can be biosynthesized from 4-oxo-4-(pyridin-3-yl)butanal.
3-Succinoylpyridine, also known as 4-opc4a, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. 3-Succinoylpyridine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 3-Succinoylpyridine can be biosynthesized from 4-oxo-4-(pyridin-3-yl)butanal.
Brand Name:
Vulcanchem
CAS No.:
4192-31-8
VCID:
VC0018882
InChI:
InChI=1S/C9H9NO3/c11-8(3-4-9(12)13)7-2-1-5-10-6-7/h1-2,5-6H,3-4H2,(H,12,13)
SMILES:
C1=CC(=CN=C1)C(=O)CCC(=O)O
Molecular Formula:
C9H9NO3
Molecular Weight:
179.17 g/mol
γ-Oxo-3-pyridinebutyric Acid
CAS No.: 4192-31-8
Reference Standards
VCID: VC0018882
Molecular Formula: C9H9NO3
Molecular Weight: 179.17 g/mol
| CAS No. | 4192-31-8 |
|---|---|
| Product Name | γ-Oxo-3-pyridinebutyric Acid |
| Molecular Formula | C9H9NO3 |
| Molecular Weight | 179.17 g/mol |
| IUPAC Name | 4-oxo-4-pyridin-3-ylbutanoic acid |
| Standard InChI | InChI=1S/C9H9NO3/c11-8(3-4-9(12)13)7-2-1-5-10-6-7/h1-2,5-6H,3-4H2,(H,12,13) |
| Standard InChIKey | JGSUNMCABQUBOY-UHFFFAOYSA-N |
| SMILES | C1=CC(=CN=C1)C(=O)CCC(=O)O |
| Canonical SMILES | C1=CC(=CN=C1)C(=O)CCC(=O)O |
| Physical Description | Solid |
| Description | 4-oxo-4-(pyridin-3-yl)butanoic acid is a monocarboxylic acid that is succinic acid in which the hydroxy group of one of the carboxy groups is replaced by a pyridin-3-yl group. A byproduct of tobacco-specific N-nitrosamines generated by cytochrome P-450 which catalyzes methylnitrosaminopyridylbutanone hydroxylation, this nicotine metabolite is commonly found in the urine of smokers. It is a member of pyridines, a monocarboxylic acid and an aromatic ketone. It derives from a 4-oxo-4-(pyridin-3-yl)butanal. It is a conjugate acid of a 4-oxo-4-(pyridin-3-yl)butanoate. 3-Succinoylpyridine, also known as 4-opc4a, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. 3-Succinoylpyridine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 3-Succinoylpyridine can be biosynthesized from 4-oxo-4-(pyridin-3-yl)butanal. |
| Synonyms | γ-Oxo-3-pyridinebutanoic Acid; 3-Succinoylpyridine; 4-(3-Pyridyl)-4-oxobutyric Acid; OPBA; |
| PubChem Compound | 437 |
| Last Modified | Nov 11 2021 |
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